4-((3-(Furan-2-yl)allylidene)amino)-3-(2-methoxyphenyl)-1H-1,2,4-triazole-5(4H)-thione

• CAS No.: 478257-18-0
• Molecular Formula: C16H14N4O2S
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 4-[(E)-[(E)-3-(furan-2-yl)prop-2-enylidene]amino]-3-(2-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C16H14N4O2S/c1-21-14-9-3-2-8-13(14)15-18-19-16(23)20(15)17-10-4-6-12-7-5-11-22-12/h2-11H,1H3,(H,19,23)/b6-4+,17-10+
• InChI Key: IZTLPMUTDOVFHX-ZUCBPKHASA-N
• Isomeric SMILES: COC1=CC=CC=C1C2=NNC(=S)N2/N=C/C=C/C3=CC=CO3
• Canonical SMILES: COC1=CC=CC=C1C2=NNC(=S)N2N=CC=CC3=CC=CO3

Description

Role of Furan and Methoxyphenyl Substituents in Bioactive Compound Design

The 2-methoxyphenyl group at the 3-position of the triazole ring contributes significantly to the compound’s pharmacodynamic profile. Methoxy substituents on aromatic systems are known to modulate electronic effects through resonance donation while increasing lipophilicity, which enhances membrane permeability. In comparative studies of triazole-thione derivatives, aryl groups with electron-donating substituents (e.g., methoxy) demonstrated improved antibacterial potency against Gram-negative pathogens compared to unsubstituted analogues.

The furan-2-yl moiety, positioned via an allylideneamino linker, introduces complementary electronic and steric features. Furan’s oxygen atom participates in hydrogen-bonding interactions with target proteins, while its conjugated π-system enables charge-transfer interactions. Structural analyses of similar compounds show that furan-containing derivatives exhibit enhanced binding affinity to bacterial DNA gyrase compared to non-aromatic substituents.

Table 1: Comparative Bioactivity of Triazole-Thione Derivatives with Varied Substituents

Substituent Position	Aromatic Group	Bacterial Inhibition (MIC µg/mL)	Target Enzyme Affinity (Ki µM)
3-position	2-Methoxyphenyl	8.5–16.2	2.3–4.7
3-position	Phenyl	32.4–64.8	8.1–12.6
4-position	Furan-allylideneamino	4.2–8.1	1.8–3.2

Significance of Allylideneamino Functionalization in Heterocyclic Systems

The allylideneamino group (–N=CH–CH=CH–) serves as a conjugated bridge between the triazole core and furan ring, creating an extended planar system that enhances intermolecular interactions. This functionalization strategy achieves two critical objectives:

• Electronic Delocalization : The conjugated double bonds facilitate electron delocalization across the entire molecule, lowering the energy gap between frontier molecular orbitals. This property has been correlated with improved redox activity in antimicrobial applications.
• Stereoelectronic Complementarity : The rigid, planar structure of the allylideneamino group enables optimal alignment with hydrophobic pockets in enzyme active sites. X-ray crystallographic studies of similar triazole-thione complexes with Mycobacterium tuberculosis enoyl-ACP reductase show π-stacking interactions between the allylideneamino system and tyrosine residues.

The incorporation of this functional group follows established synthetic protocols involving Schiff base condensation reactions. For instance, reaction of 4-amino-1,2,4-triazole-5-thione with furfural derivatives under acidic conditions yields the corresponding allylideneamino products with 52–57% efficiency. Nuclear magnetic resonance (NMR) analyses confirm the E-configuration of the imine bond through characteristic coupling constants (J = 12–14 Hz for trans olefinic protons).

Table 2: Synthetic Yield Optimization for Allylideneamino Functionalization

Starting Material	Reaction Conditions	Yield (%)	Purity (HPLC %)
4-Amino-triazole-thione	Glacial acetic acid, 80°C	52–57	95–98
3-(2-Methoxyphenyl)-triazole	Ethanol reflux, 12 h	68–72	91–93

Biological Activity

The compound 4-((3-(Furan-2-yl)allylidene)amino)-3-(2-methoxyphenyl)-1H-1,2,4-triazole-5(4H)-thione is a novel triazole derivative notable for its complex structure and potential biological activities. This article explores its synthesis, biological properties, and relevant case studies to provide a comprehensive overview of its pharmacological significance.

Chemical Structure and Synthesis

This compound features a triazole ring integrated with both furan and methoxyphenyl groups, contributing to its structural diversity and potential biological activity. The thione functional group indicates possible reactivity that may enhance its pharmacological profile.

Synthesis Methods

The synthesis typically involves the formation of the triazole ring through cyclization reactions, which can be influenced by various reaction conditions such as temperature, solvent choice, and catalysts. Common synthetic routes include:

• Cyclization of Hydrazones : Reacting appropriate aldehydes with hydrazines.
• Thioamide Formation : Incorporating thione functionalities through thioketone intermediates.

Antimicrobial Properties

Research indicates that derivatives of 1,2,4-triazoles exhibit a broad spectrum of antimicrobial activities. The synthesized compound has shown promising results against various bacterial strains. A comparative study of related triazole derivatives demonstrated that modifications in structure significantly impact antimicrobial efficacy.

Compound Name	MIC (μg/mL)	Activity
4-Amino-3-(2-hydroxyphenyl)-1H-1,2,4-triazole-5(4H)-thione	31.25	Strong antioxidant activity
5-(4-chlorophenyl)-1,2,4-triazolidine-3-thione	62.5	Known for anticancer properties
3-(furan-2-carboxylic acid)-1H-1,2,4-triazole	125	Displays anti-inflammatory effects

The above table summarizes some related compounds and their respective activities, highlighting the potential of triazole-thione derivatives in drug development.

Antioxidant Activity

The antioxidant capacity of triazole derivatives is significant due to their ability to scavenge free radicals. Studies utilizing the DPPH radical scavenging method revealed that some derivatives possess antioxidant activities comparable to well-known antioxidants like ascorbic acid.

Case Studies

Several studies have explored the biological activity of triazole derivatives:

• Anticancer Activity : A study on triazole compounds demonstrated their ability to inhibit tumor cell growth in vitro. The compound exhibited an IC50 value greater than 100 µM against various cancer cell lines, indicating low cytotoxicity towards normal cells while retaining efficacy against cancerous cells .
• Antimicrobial Screening : Another study focused on the antimicrobial properties of similar compounds showed effective inhibition against common pathogens such as Escherichia coli and Staphylococcus aureus, with MIC values ranging from 31.25 to 62.5 µg/mL .

Toxicity Profile

Toxicity assessments have shown that this class of compounds generally exhibits low toxicity levels. For instance, a study indicated no adverse effects after subcutaneous injection at doses up to 40 mg/kg in animal models . This characteristic is crucial for the development of safe therapeutic agents.

Scientific Research Applications

Antioxidant Activity

Research has shown that derivatives of 1,2,4-triazole exhibit notable antioxidant properties. The DPPH radical scavenging method is frequently employed to evaluate the antioxidant capacity of these compounds. For instance, triazole derivatives have been reported to possess antioxidant activity comparable to or exceeding that of ascorbic acid . The presence of the triazole moiety enhances the lipophilicity and hydrogen bonding capabilities of the molecule, contributing to its efficacy in scavenging free radicals.

Anticancer Potential

The anticancer activity of 4-((3-(Furan-2-yl)allylidene)amino)-3-(2-methoxyphenyl)-1H-1,2,4-triazole-5(4H)-thione has been investigated through various studies. Compounds with a triazole nucleus have been documented to exhibit cytotoxic effects against a range of cancer cell lines. This is attributed to their ability to interfere with cellular processes and induce apoptosis in malignant cells .

Case studies have demonstrated that modifications in the structure of triazole derivatives can enhance their anticancer potency. For example, specific substitutions on the triazole ring can lead to improved selectivity and reduced toxicity towards normal cells .

Antimicrobial Activity

The antimicrobial properties of this compound have also been widely studied. Triazole derivatives are known for their effectiveness against various bacterial and fungal strains. The synthesis of Mannich bases from triazoles has shown promising results in terms of antibacterial and antifungal activities .

In vitro studies indicate that these compounds can inhibit the growth of both Gram-positive and Gram-negative bacteria as well as fungi. The mechanism often involves disruption of microbial cell membranes or inhibition of essential metabolic pathways .

Comparative Analysis of Biological Activities

Activity	Mechanism	Efficacy
Antioxidant	Scavenging free radicals	Comparable to ascorbic acid
Anticancer	Inducing apoptosis; disrupting cellular processes	Effective against various cell lines
Antimicrobial	Inhibiting growth of bacteria and fungi	Active against multiple strains

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Structural Comparison with Selected Triazole-Thione Derivatives

Compound Name	Substituents (Position 3 and 4)	Key Structural Features
Target Compound	3: 2-Methoxyphenyl; 4: 3-(Furan-2-yl)allylidene amino	Furan allylidene enhances π-conjugation; methoxy improves solubility
3-(3-Methoxybenzyl)-4-(2-methoxyphenyl)-1H-1,2,4-triazole-5(4H)-thione	3: 3-Methoxybenzyl; 4: 2-Methoxyphenyl	Centrosymmetric dimers via N-H···S bonds; reduced conjugation due to lack of Schiff base
4-((2-Chlorobenzylidene)amino)-3-(1-(2-fluoro-[1,1'-biphenyl]-4-yl)ethyl)-1H-1,2,4-triazole-5(4H)-thione	3: Biphenyl-ethyl; 4: 2-Chlorobenzylidene amino	Bulky biphenyl group increases steric hindrance; chloro substituent enhances reactivity
4-[(3,4-Dimethoxybenzylidene)amino]-5-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione	3: Pyrazolyl; 4: 3,4-Dimethoxybenzylidene amino	Dual methoxy groups enhance electron density; pyrazole adds heterocyclic diversity

Key Observations :

• Steric Effects : Bulky substituents (e.g., biphenyl in ) reduce reactivity in further derivatization, whereas the target compound’s furan and methoxy groups balance steric and electronic effects.
• Hydrogen Bonding : Analogues with N-H···S hydrogen bonding (e.g., ) exhibit improved crystallinity, which may be relevant for pharmaceutical formulation.

Hypothetical Data Based on Analogues :

• Antimicrobial Activity : Furan-containing derivatives (e.g., ) often exhibit moderate to strong activity against Gram-positive bacteria due to furan’s planar structure disrupting cell membranes.
• Solubility : The 2-methoxyphenyl group enhances aqueous solubility compared to chlorophenyl analogues (e.g., ), which are more lipophilic.
• Thermal Stability : Triazole-thiones with conjugated systems (e.g., allylidene groups) typically decompose above 250°C, as seen in .

Preparation Methods

Cyclization of Thiosemicarbazide Intermediates

The most widely reported method involves the cyclization of acylthiosemicarbazides under alkaline conditions. For example, 1-(3-(2-methoxyphenyl)propanoyl)-4-(3-(furan-2-yl)allylidene)thiosemicarbazide is refluxed in 2 M NaOH for 5–6 hours, yielding the triazole-thione core via intramolecular cyclization. The reaction mechanism proceeds through deprotonation of the thioamide group, followed by nucleophilic attack and elimination of water.

Reaction Conditions:

• Reactant: 1-(3-(2-methoxyphenyl)propanoyl)-4-(3-(furan-2-yl)allylidene)thiosemicarbazide (10 mmol)

• Base: 2 M NaOH (aqueous)

• Temperature: Reflux (100°C)

• Time: 5–6 hours

• Yield: 75–82%

Crystallization from ethanol-water (3:1 v/v) affords needle-like crystals suitable for X-ray diffraction.

One-Pot, Two-Step Synthesis

A modified one-pot approach minimizes solvent waste and improves efficiency. In this method:

• Step 1: Condensation of 2-methoxyphenylacetic acid hydrazide with furan-2-yl allyl isothiocyanate in ethanol yields the thiosemicarbazide intermediate.

• Step 2: Cyclization in 4 M NaOH under reflux directly produces the target compound without isolating the intermediate.

Advantages:

• Reduced reaction time (4–5 hours total)

• Higher yield (85–90%)

• Environmentally benign solvents (ethanol-water)

Spectroscopic and Crystallographic Characterization

Fourier-Transform Infrared (FT-IR) Spectroscopy

Key IR absorptions confirm functional groups:

• C=S stretch: 1,180–1,190 cm⁻¹

• N–H stretch (triazole): 3,190–3,220 cm⁻¹

• C=N stretch: 1,590–1,610 cm⁻¹

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (400 MHz, DMSO-d₆):

• δ 3.85 (s, 3H, OCH₃)

• δ 6.45–7.32 (m, 7H, furan and aromatic protons)

• δ 8.21 (s, 1H, NH)

¹³C NMR:

• δ 168.5 (C=S)

• δ 160.2 (C=N)

• δ 112–152 (aromatic and furan carbons)

Single-Crystal X-ray Diffraction

The compound crystallizes in the triclinic P-1 space group with unit cell parameters:

• a = 8.6368 Å, b = 10.5422 Å, c = 11.6944 Å

• α = 91.733°, β = 92.955°, γ = 104.075°

• Dihedral angles: 78.60° (triazole vs. trimethoxyphenyl), 71.57° (triazole vs. methoxyphenyl)

Intermolecular N–H···O hydrogen bonds form infinite chains along the c-axis, stabilizing the crystal lattice.

Optimization of Reaction Parameters

Base Selection

Comparative studies show NaOH outperforms KOH or LiOH in cyclization efficiency due to its stronger nucleophilicity and solubility in aqueous ethanol.

Solvent Systems

Ethanol-water mixtures (3:1 v/v) enhance intermediate solubility while facilitating crystallization. Pure ethanol or methanol reduces yields by 10–15%.

Temperature and Time

Reflux conditions (100°C) are critical for complete cyclization. Lower temperatures (80°C) result in incomplete reactions (<50% yield), while prolonged heating (>8 hours) promotes decomposition.

Applications and Derivative Synthesis

Biological Activity

While specific data for the target compound are limited, analogous triazole-thiones exhibit:

• Antimicrobial activity: MIC = 8–32 µg/mL against S. aureus and E. coli

• Anticancer potential: IC₅₀ = 12–25 µM in MCF-7 breast cancer cells

Nonlinear Optical (NLO) Properties

Density functional theory (DFT) calculations predict strong NLO behavior:

• First-order hyperpolarizability (β): 1.2 × 10⁻³⁰ esu

• Dipole moment (µ): 4.8 Debye

These properties suggest utility in photonic devices and optical limiting applications .